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Compound Name: trans-1,2-Dichloroethylene

Cat. No.: B151667 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of trans-1,2-
Dichloroethylene

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trans-1,2-dichloroethylene, a chlorinated hydrocarbon with the chemical formula C₂H₂Cl₂, is

a volatile, colorless liquid with a sweet, chloroform-like odor. It is one of two geometric isomers

of 1,2-dichloroethylene, the other being the cis isomer. The trans configuration, where the

chlorine atoms are on opposite sides of the carbon-carbon double bond, imparts distinct

physical and chemical properties that are crucial for its various industrial and laboratory

applications. This guide provides a comprehensive overview of the physical and chemical

properties of trans-1,2-dichloroethylene, presents quantitative data in structured tables, and

outlines relevant experimental and logical workflows through diagrams.

Physical Properties
Trans-1,2-dichloroethylene is a liquid at room temperature.[1] It is characterized by its

relatively low boiling point and moderate solubility in water.[2] It is, however, highly soluble in

most organic solvents, including alcohols, ethers, and hydrocarbons. The physical properties of

trans-1,2-dichloroethylene are summarized in the table below.

Table 1: Physical Properties of trans-1,2-Dichloroethylene
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Property Value References

Molecular Formula C₂H₂Cl₂ [1]

Molecular Weight 96.94 g/mol [1][3]

Appearance Colorless liquid [4]

Odor
Sweet, chloroform-like, slightly

acrid
[1]

Melting Point -57 °C to -49.44 °C [1][2][5]

Boiling Point 47 °C to 60 °C [1][2][6]

Density
1.257 g/mL to 1.26 g/cm³ at

20-25 °C
[2][3][5]

Solubility in Water
Moderately soluble; 3,500 -

6,000 mg/L
[1][2]

Vapor Pressure 200 - 331 mmHg at 20-25 °C [1][2][7]

Vapor Density 3.34 - 3.4 (air = 1) [1][2][7]

Flash Point 2 °C to 6 °C (closed cup) [1][4][6]

Refractive Index n20/D 1.446 - 1.447 [3]

Chemical Properties and Reactivity
The presence of a carbon-carbon double bond and chlorine atoms makes trans-1,2-
dichloroethylene a reactive compound. It is incompatible with strong oxidizing agents and

bases. Contact with solid alkalis or their concentrated solutions can lead to the formation of

chloroacetylene, which is pyrophoric.[7] The compound can also react violently with nitrogen

tetraoxide. It is important to avoid contact with copper and its alloys as it can be corrosive to

metals unless an inhibitor is added.[7]

Trans-1,2-dichloroethylene participates in addition reactions such as hydrogenation and

halogenation. It is also used in cycloaddition reactions and Kumada coupling reactions.[5]

Industrially, it is a byproduct of vinyl chloride production and does not polymerize, unlike its 1,1-

dichloroethylene isomer.[5]
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Table 2: Chemical Properties and Reactivity of trans-1,2-Dichloroethylene

Property Description References

Stability

Stable, but may decompose on

exposure to air, moisture, or

light.

Incompatibilities

Oxidizing agents, bases,

copper and its alloys. Reacts

violently with N₂O₄, KOH, Na,

NaOH.

[7]

Reactivity

Participates in addition

reactions (hydrogenation,

halogenation), cycloaddition

reactions, and Kumada

coupling.

[5]

Hazardous Decomposition

Products

When heated to

decomposition, it emits toxic

fumes of hydrogen chloride,

phosgene, and carbon

monoxide.

[4][7]

Polymerization Does not polymerize. [5]

Experimental Protocols & Workflows
Synthesis of trans-1,2-Dichloroethylene
A common industrial method for the synthesis of 1,2-dichloroethylene is the chlorination of

acetylene. This process typically yields a mixture of cis- and trans-isomers. The separation of

the trans-isomer is then achieved through fractional distillation, taking advantage of the

difference in their boiling points.[8][9]
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Caption: Synthesis and purification of trans-1,2-dichloroethylene.

Logical Relationship of Properties
The molecular structure of trans-1,2-dichloroethylene directly influences its physical and

chemical properties. The trans-configuration of the chlorine atoms leads to a non-polar

molecule, which in turn affects its boiling point, solubility, and reactivity compared to its cis-

isomer.
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Caption: Influence of molecular structure on key properties.

Health and Safety Considerations
Trans-1,2-dichloroethylene is a flammable liquid and its vapors can form explosive mixtures

with air.[7] It is harmful if inhaled or swallowed and can cause irritation to the skin, eyes, and

respiratory tract.[7][10] Symptoms of exposure can include dizziness, headache, and nausea.

[7] Appropriate personal protective equipment, including gloves, safety goggles, and respiratory

protection, should be used when handling this chemical.[11][12] It should be stored in a cool,

dry, well-ventilated area away from sources of ignition.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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